Cas no 893984-13-9 (4-chloro-N-(3-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide)

4-Chloro-N-(3-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide is a synthetic organic compound featuring a benzamide core linked to a substituted imidazothiazole moiety. This structure imparts potential pharmacological activity, making it of interest in medicinal chemistry research, particularly for applications in kinase inhibition or targeted therapeutics. The chloro-substituted benzamide group enhances binding affinity, while the imidazothiazole scaffold contributes to metabolic stability and bioavailability. Its well-defined molecular architecture allows for precise structure-activity relationship studies. The compound is typically utilized in preclinical investigations, offering researchers a versatile intermediate for developing novel bioactive molecules. High-purity grades are available to ensure reproducibility in experimental settings.
4-chloro-N-(3-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide structure
893984-13-9 structure
Product Name:4-chloro-N-(3-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide
CAS No:893984-13-9
MF:C19H14ClN3OS
MW:367.851961612701
CID:6135928
PubChem ID:40506322
Update Time:2025-10-22

4-chloro-N-(3-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-N-(3-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide
    • 4-chloro-N-[3-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]benzamide
    • Benzamide, 4-chloro-N-[3-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl]-
    • AKOS024618001
    • F1897-0308
    • 893984-13-9
    • 4-chloro-N-(3-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzamide
    • 4-chloro-N-(3-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzamide
    • Inchi: 1S/C19H14ClN3OS/c1-12-11-25-19-22-17(10-23(12)19)14-3-2-4-16(9-14)21-18(24)13-5-7-15(20)8-6-13/h2-11H,1H3,(H,21,24)
    • InChI Key: UUUWJTMBQBGGBD-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(C2=CN3C(C)=CSC3=N2)=C1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

  • Exact Mass: 367.0546109g/mol
  • Monoisotopic Mass: 367.0546109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • pka: 12.80±0.70(Predicted)

4-chloro-N-(3-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzamide Pricemore >>

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